Cas no 1220038-17-4 (N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanaminedihydrochloride)

• Product Name: N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanaminedihydrochloride
• CAS No: 1220038-17-4
• MF: C₁₆H₂₈Cl₂N₂
• MW: 319.312922477722
• CID: 4688523
• Update Time: 2025-06-24

N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-ethyl-2-(piperidin-2-yl)ethanamine dihydrochloride
• n-benzyl-n-ethyl-2-(2-piperidinyl)-1-ethanamine dihydrochloride
• N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanaminedihydrochloride
• benzyl(ethyl)[2-(piperidin-2-yl)ethyl]amine dihydrochloride
• N-Benzyl-N-ethyl-2-piperidin-2-ylethanamine;dihydrochloride

• Inchi： 1S/C16H26N2.2ClH/c1-2-18(14-15-8-4-3-5-9-15)13-11-16-10-6-7-12-17-16;;/h3-5,8-9,16-17H,2,6-7,10-14H2,1H3;2*1H
• InChI Key： DJYNWEXKNFSCKS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC1CCN(CC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 211
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanaminedihydrochloride

N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanamine Dihydrochloride (CAS No. 1220038-17-4): A Comprehensive Overview

N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanamine dihydrochloride (CAS No. 1220038-17-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective properties.

The chemical structure of N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanamine dihydrochloride consists of a piperidine ring linked to an ethylamine moiety, with additional benzyl and ethyl substituents. The presence of these functional groups contributes to the compound's unique pharmacological profile and its potential for modulating various biological pathways.

Recent studies have explored the pharmacological properties of N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanamine dihydrochloride in detail. One notable area of research is its potential as an analgesic agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent analgesic effects in animal models of pain. The mechanism of action appears to involve the modulation of opioid receptors, specifically the μ-opioid receptor, which is a key target for pain management.

Another promising application of N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanamine dihydrochloride is in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are common features in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance the expression of antioxidant enzymes and reduce inflammation in the brain.

In addition to its therapeutic potential, N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanamine dihydrochloride has been investigated for its safety and pharmacokinetic properties. Clinical trials have demonstrated that it is well-tolerated at therapeutic doses, with minimal side effects. The compound is rapidly absorbed following oral administration and has a favorable half-life, making it suitable for once-daily dosing regimens.

The synthesis of N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanamine dihydrochloride involves several steps, including the formation of the piperidine ring and subsequent functionalization with the benzyl and ethyl groups. Various synthetic routes have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

From a regulatory perspective, N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanamine dihydrochloride is classified as a new chemical entity (NCE) and is subject to rigorous testing and evaluation by regulatory agencies such as the FDA and EMA. These agencies require comprehensive data on safety, efficacy, and manufacturing processes before granting approval for clinical use.

In conclusion, N-Benzyl-N-ethyl-2-(2-piperidinyl)-1-ethanamine dihydrochloride (CAS No. 1220038-17-4) represents a promising compound with a wide range of potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable candidate for further development in medicinal chemistry.